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Compound of Interest

Compound Name: Ethyl 3-ethylbenzoate

Cat. No.: B1644939 Get Quote

Technical Guide: A Review of Ethyl Benzoate
Derivatives
Introduction

This technical guide provides a comprehensive overview of the chemical properties and

synthesis of ethyl benzoate derivatives, with a primary focus on Ethyl 3-methylbenzoate. The

request for information on "Ethyl 3-ethylbenzoate" did not yield specific results in available

chemical databases. It is possible that this is a rare compound or a misnomer for a more

common isomer. This guide will therefore detail the known characteristics of the closely related

and commercially available compound, Ethyl 3-methylbenzoate. For comparative purposes,

information on the parent compound, Ethyl benzoate, is also included. This document is

intended for researchers, scientists, and professionals in the field of drug development and

chemical synthesis.

Chemical Structure and Identification
The core structure of these compounds consists of a benzene ring attached to an ethyl ester

group. In the case of Ethyl 3-methylbenzoate, a methyl group is substituted at the third position

of the benzene ring.

Ethyl 3-methylbenzoate

Systematic Name: Ethyl 3-methylbenzoate
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Common Name: Ethyl m-toluate

CAS Number: 120-33-2[1][2][3]

Molecular Formula: C₁₀H₁₂O₂[1][2]

Molecular Weight: 164.20 g/mol [1][4]

Chemical Structure Diagram

Caption: Chemical structure of Ethyl 3-methylbenzoate.

Physicochemical Properties
The following tables summarize the key physical and chemical properties of Ethyl 3-

methylbenzoate and Ethyl benzoate for comparative analysis.

Table 1: Physical Properties of Ethyl Benzoate Derivatives

Property Ethyl 3-methylbenzoate Ethyl benzoate

Appearance Colorless liquid[2] Colorless liquid[5]

Boiling Point 234 °C @ 760 mmHg[1] 211–213 °C[5]

Density 1.03 g/cm³ at 25 °C[2] 1.050 g/cm³[5]

Refractive Index 1.506 @ 20 °C[1] 1.504 @ 20 °C

Flash Point 101 °C (closed cup)[2] 88 °C (closed cup)

Solubility
Insoluble in water; soluble in

alcohol[1]

Almost insoluble in water;

miscible with most organic

solvents[5]

Table 2: Chemical Identifiers and Molecular Properties
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Identifier Ethyl 3-methylbenzoate Ethyl benzoate

CAS Number 120-33-2[1][2][3] 93-89-0

Molecular Formula C₁₀H₁₂O₂[1][2] C₉H₁₀O₂[5]

Molecular Weight 164.20 g/mol [1] 150.17 g/mol

SMILES CCOC(=O)c1cccc(c1)C CCOC(=O)c1ccccc1

InChIKey
WSJNYOVBJSOQST-

UHFFFAOYSA-N

MTZQAGJQAFMTAQ-

UHFFFAOYSA-N

Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of Ethyl 3-ethylbenzoate is

not available, the synthesis of structurally similar benzoate esters is well-established. The

following section outlines a general and a specific laboratory-scale synthesis method for Ethyl

benzoate, which can be adapted for other alkylated benzoic acids.

General Synthesis: Fischer Esterification
The most common method for preparing ethyl benzoate and its derivatives is the Fischer

esterification of the corresponding benzoic acid with ethanol in the presence of a strong acid

catalyst, such as sulfuric acid or hydrochloric acid.[6]

Reaction Workflow Diagram
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Caption: General workflow for the synthesis of Ethyl 3-methylbenzoate.
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Detailed Laboratory Protocol for Ethyl Benzoate
Synthesis
This protocol provides a more detailed procedure for the synthesis of Ethyl benzoate, which

can serve as a template for the synthesis of its derivatives.

Materials:

Benzoic acid

95% Ethanol

Concentrated Sulfuric Acid

Diethyl ether

Anhydrous calcium chloride

Aqueous sodium bicarbonate solution

Procedure:[7]

Reaction Setup: In a round-bottom flask, combine 20 mL of benzoic acid and 23 mL of 95%

ethanol.

Catalyst Addition: Slowly add 4.2 mL of concentrated sulfuric acid to the mixture while gently

shaking the flask. Add a few boiling chips.

Reflux: Connect the flask to a reflux condenser and heat the mixture for 3 hours.

Extraction: After cooling, the resulting ethyl benzoate is extracted with two 30 mL portions of

diethyl ether.

Drying: The combined ether extracts are dried over anhydrous calcium chloride.

Purification: The ether is removed by distillation on a water bath, and the crude ethyl

benzoate is then purified by vacuum distillation.
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Safety Precautions:

Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Concentrated sulfuric acid is highly corrosive and should be handled with extreme care.

Diethyl ether is highly flammable and forms explosive peroxides. Ensure there are no open

flames or spark sources.

Applications and Further Research
Ethyl benzoate and its derivatives are primarily used as fragrance and flavoring agents.[6][8]

Ethyl benzoate itself has a pleasant fruity and sweet odor.[5][9] The addition of an alkyl group,

such as the methyl group in Ethyl 3-methylbenzoate, can modulate these organoleptic

properties.

For researchers in drug development, these ester compounds can serve as starting materials

or intermediates in the synthesis of more complex molecules. The ester functional group is

readily transformed into other functionalities, making it a versatile handle in organic synthesis.

Further research could focus on the synthesis and characterization of less common derivatives

like "Ethyl 3-ethylbenzoate" to explore their unique properties and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ethyl 3-methyl benzoate, 120-33-2 [thegoodscentscompany.com]

2. chemicalbook.com [chemicalbook.com]

3. Ethyl 3-methylbenzoate | 120-33-2 [chemicalbook.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.acs.org/molecule-of-the-week/archive/e/ethyl-benzoate.html
https://www.perfumersworld.com/view.php?pro_id=3NJ01315
https://en.wikipedia.org/wiki/Ethyl_benzoate
https://fraterworks.com/products/ethyl-benzoate
https://www.benchchem.com/product/b1644939?utm_src=pdf-body
https://www.benchchem.com/product/b1644939?utm_src=pdf-custom-synthesis
http://www.thegoodscentscompany.com/data/rw1244361.html
https://www.chemicalbook.com/msds/ethyl-3-methylbenzoate.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4109626.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1644939?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. Ethyl m-toluate | C10H12O2 | CID 67117 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. Ethyl benzoate - Wikipedia [en.wikipedia.org]

6. acs.org [acs.org]

7. chem.uoi.gr [chem.uoi.gr]

8. perfumersworld.com [perfumersworld.com]

9. fraterworks.com [fraterworks.com]

To cite this document: BenchChem. ["Ethyl 3-ethylbenzoate" chemical structure and CAS
number]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1644939#ethyl-3-ethylbenzoate-chemical-structure-
and-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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